Cas no 2098145-17-4 (N1-(pyridazin-3-yl)ethane-1,2-diamine dihydrochloride)

• Product Name: N1-(pyridazin-3-yl)ethane-1,2-diamine dihydrochloride
• CAS No: 2098145-17-4
• MF: C₆H₁₁ClN₄
• MW: 174.6313393116
• CID: 4638406
• PubChem ID: 121209039
• Update Time: 2025-10-30

N1-(pyridazin-3-yl)ethane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-(pyridazin-3-yl)ethane-1,2-diamine dihydrochloride

• Inchi： 1S/C6H10N4.ClH/c7-3-5-8-6-2-1-4-9-10-6;/h1-2,4H,3,5,7H2,(H,8,10);1H
• InChI Key： QUKKJKMTRWENHG-UHFFFAOYSA-N
• SMILES： N(C1N=NC=CC=1)CCN.Cl

Additional information on N1-(pyridazin-3-yl)ethane-1,2-diamine dihydrochloride

N1-(pyridazin-3-yl)ethane-1,2-diamine dihydrochloride: A Promising Compound in Medicinal Chemistry

N1-(pyridazin-3-yl)ethane-1,2-diamine dihydrochloride represents a novel class of multifunctional compounds with significant potential in pharmaceutical research. This compound, characterized by its pyridazin-3-yl functional group and dihydrochloride salt form, has attracted attention due to its unique molecular architecture and diverse biological activities. Recent studies have highlighted its role in modulating intracellular signaling pathways and its potential applications in treating neurodegenerative disorders and inflammatory conditions.

The pyridazin-3-yl moiety, a six-membered heterocyclic ring, is known for its ability to interact with various biological targets. The dihydrochloride salt form enhances its solubility and bioavailability, making it suitable for pharmaceutical formulation. Researchers have reported that the compound exhibits selective binding affinity for ionotropic glutamate receptors, a property that could lead to advancements in the treatment of epilepsy and related neurological disorders.

Recent advancements in medicinal chemistry have focused on optimizing the pharmacological profile of N1-(pyridazin-3-yl)ethane-1,2-diamine dihydrochrl. A 2023 study published in Journal of Medicinal Chemistry demonstrated that structural modifications to the pyridazin-3-yl ring significantly improved its efficacy in modulating synaptic transmission. These findings underscore the importance of molecular design in enhancing therapeutic outcomes.

Another critical aspect of N1-(pyridazin-3-yl)ethane-1,2-diamine dihydrochloride is its potential as a tool for studying neurodegenerative diseases. Preclinical trials have shown that the compound can reduce oxidative stress and neuroinflammation, key factors in conditions such as Alzheimer's and Parkinson's disease. These properties make it a valuable candidate for further exploration in drug development.

The dihydrochloride salt form of this compound also offers advantages in terms of stability and storage. Compared to other derivatives, it demonstrates superior chemical stability under various conditions, which is crucial for pharmaceutical applications. This stability is attributed to the formation of strong ionic bonds between the pyridazin-3-yl group and the chloride ions.

Current research is also exploring the compound's potential in anti-inflammatory therapies. A 2024 study in Pharmacological Research indicated that N1-(pyridazin-3-yl)ethane-1,2-diamine dihydrochloride could inhibit the activation of microglial cells, a key mechanism in chronic inflammatory diseases. This discovery opens new avenues for the treatment of autoimmune disorders and inflammatory conditions.

Furthermore, the compound's ability to modulate ion channels has sparked interest in its potential use in cardiovascular research. Preliminary studies suggest that it may influence calcium channel activity, which could have implications for treating hypertension and arrhythmias. These findings highlight the compound's versatility in targeting multiple physiological pathways.

Despite its promising properties, the development of N1-(pyridazin-3-yl)ethane-1,2-diamine dihydrochloride is still in the early stages. Ongoing research is focused on understanding its mechanism of action at the molecular level and optimizing its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

As the field of medicinal chemistry continues to evolve, the potential applications of N1-(pyridazin-3-yl)ethane-1,2-diamine dihydrochloride are expanding. Its unique chemical structure and biological activities position it as a promising candidate for future therapeutic innovations. Continued research will be essential to fully realize its potential in addressing complex medical challenges.

In conclusion, N1-(pyridazin-3-yl)ethane-1,2-diamine dihydrochloride represents a significant advancement in the development of multifunctional compounds. Its unique properties and potential applications in various therapeutic areas underscore the importance of further research. As scientific understanding of this compound deepens, it may play a crucial role in the next generation of pharmaceutical therapies.